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Compound of Interest

Compound Name: Nervonoyl ethanolamide

Cat. No.: B032212

Essential Safety and Handling Guide for
Nervonoyl Ethanolamide

Disclaimer: A specific Safety Data Sheet (SDS) for Nervonoyl ethanolamide is not readily
available in public domains. The following guidance is based on general laboratory safety
principles for handling solid chemical compounds with unknown toxicological properties and
information available for the general class of N-acylethanolamines. Researchers must exercise
caution and perform their own risk assessment before handling this substance.

Nervonoyl ethanolamide is a member of the N-acylethanolamine family, which are lipid
mediators that function as endocannabinoids.[1][2] As with any research chemical,
understanding its properties and adhering to strict safety protocols is paramount to ensure the
well-being of laboratory personnel and the integrity of experimental outcomes.

Chemical and Physical Properties

A clear understanding of the substance's properties is the first step in safe handling.
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Property Value

Formal Name N-(2-hydroxyethyl)-15Z-tetracosenamide
CAS Number 887405-21-2

Molecular Formula C26H51NO2

Formula Weight 409.7 g/mol

Purity =98%

Formulation A crystalline solid

Storage -20°C

Stability As supplied, = 4 years at -20°C
Solubility Soluble in ethanol (5 mg/ml)

Personal Protective Equipment (PPE)

Given the absence of specific toxicity data, a conservative approach to PPE is mandatory. The
following personal protective equipment should be worn at all times when handling Nervonoyl
ethanolamide:

o Eye Protection: Chemical safety goggles or a face shield are essential to protect against
accidental splashes or dust dispersion.

e Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for
any tears or punctures before use and change them frequently, especially if they come into
direct contact with the compound.

o Body Protection: A laboratory coat is required. For procedures with a higher risk of
contamination, consider additional protective clothing such as an apron or a disposable suit.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator (e.g., N95 or higher) should be used. All work with the solid form should ideally be
conducted in a chemical fume hood or a ventilated enclosure to minimize inhalation
exposure.
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Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and to prevent
environmental contamination.

Handling Procedures:
e Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible.

o Assemble all necessary equipment and reagents before handling the compound.
e Weighing and Aliquoting:

o Handle the solid compound carefully to avoid generating dust.

o Use appropriate tools (e.g., spatulas) for transferring the solid.

o For preparing solutions, add the solvent to the pre-weighed compound slowly to prevent
splashing.

¢ Spill Management:

o In case of a small spill, carefully clean the area with a damp cloth or absorbent material,
wearing appropriate PPE. Avoid dry sweeping, which can disperse the dust.

o For larger spills, evacuate the area and follow the laboratory's established spill response
protocol.

o All materials used for cleaning up spills should be treated as hazardous waste.
Disposal Plan:

» Waste Collection: All disposable materials that have come into contact with Nervonoyl
ethanolamide, including gloves, pipette tips, and empty containers, should be collected in a
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designated, sealed hazardous waste container.

» Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal
regulations. Do not dispose of Nervonoyl ethanolamide or its waste down the drain or in

the regular trash.

Experimental Workflow for Handling Nervonoyl
Ethanolamide

The following diagram illustrates a logical workflow for the safe handling of Nervonoyl
ethanolamide in a research setting.
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Caption: A logical workflow for the safe handling of Nervonoyl ethanolamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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